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Compound of Interest
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Cat. No.: B12761294 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling the various active pharmaceutical ingredients (APIs) found in different formulations

marketed under the brand name Drixoral. Adherence to these protocols is critical for

minimizing risk and ensuring a safe laboratory environment.

Given that the brand "Drixoral" has been associated with multiple formulations, it is crucial to

identify the specific active ingredients being handled. The original U.S. formulation contained

Dexbrompheniramine Maleate and Pseudoephedrine Sulfate.[1] In Canada, Drixoral is a nasal

spray containing Oxymetazoline Hydrochloride.[2][3] Other formulations have included

Dextromethorphan and Chlorpheniramine Maleate.[4]

This guide outlines the necessary personal protective equipment (PPE), handling procedures,

and disposal plans for these individual active ingredients.

Hazard Identification and Personal Protective Equipment
(PPE)
The following tables summarize the primary hazards and recommended PPE for each active

ingredient. This information is derived from their respective Safety Data Sheets (SDS).

Table 1: Hazard Summary of Drixoral-Related Active Ingredients
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Active Ingredient Primary Hazards GHS Hazard Statements

Dexbrompheniramine Maleate
Toxic if swallowed. May cause

skin and eye irritation.
H301 (Toxic if swallowed)[5]

Pseudoephedrine Sulfate

Harmful if swallowed. May

cause skin and respiratory

irritation.

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H317 (May cause an allergic

skin reaction), H319 (Causes

serious eye irritation), H332

(Harmful if inhaled), H335

(May cause respiratory

irritation)[6]

Oxymetazoline Hydrochloride
Fatal if swallowed or inhaled.

Causes serious eye damage.

H300 + H330 (Fatal if

swallowed or if inhaled), H318

(Causes serious eye damage)

[2]

Dextromethorphan Toxic if swallowed. H301 (Toxic if swallowed)

Chlorpheniramine Maleate

Toxic if swallowed. Causes

severe skin burns and eye

damage. May cause

drowsiness or dizziness.

H301 (Toxic if swallowed),

H314 (Causes severe skin

burns and eye damage), H336

(May cause drowsiness or

dizziness)[1]

Table 2: Recommended Personal Protective Equipment (PPE)
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Active
Ingredient

Engineering
Controls

Eye/Face
Protection

Skin
Protection

Respiratory
Protection

Dexbromphenira

mine Maleate

Use in a well-

ventilated area or

under a chemical

fume hood.

Safety glasses

with side-shields

or goggles.

Chemical-

resistant gloves

(e.g., nitrile

rubber), lab coat.

NIOSH-approved

respirator if dust

is generated and

ventilation is

inadequate.

Pseudoephedrin

e Sulfate

Use in a well-

ventilated area.

[7]

Safety glasses

with side-shields.

[7]

Chemical-

resistant gloves,

lab coat.[7]

Dust respirator if

ventilation is

inadequate.[7]

Oxymetazoline

Hydrochloride

Work under a

chemical fume

hood.[8]

Chemical safety

goggles or face

shield.[8]

Impervious

gloves, lab coat.

NIOSH-approved

respirator with

appropriate filter.

Dextromethorpha

n

Use with

adequate

ventilation. Avoid

dust formation.[3]

Safety glasses or

goggles.[9]

Chemical-

resistant gloves,

lab coat.[9]

Respirator if dust

is generated.[9]

Chlorpheniramin

e Maleate

Use with local

exhaust

ventilation.[10]

Safety glasses

with side-shields

or goggles.[11]

Chemical-

resistant gloves,

protective

clothing.[10][11]

NIOSH-approved

respirator for

dusts.[11]

Operational and Disposal Plans: A Step-by-Step
Guide
The following protocols provide procedural guidance for the safe handling and disposal of

Drixoral-related active pharmaceutical ingredients.

Experimental Workflow for Safe Handling
Adherence to a structured workflow is essential for minimizing exposure and ensuring safety.
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Experimental Workflow for Handling Drixoral APIs

Preparation Phase

Handling Phase

Post-Handling & Disposal Phase

Consult Safety Data Sheet (SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Work Area
(Fume Hood/Ventilated Space)

Weigh/Measure API Carefully
(Avoid Dust Generation)

Perform Experimental Procedure

Decontaminate Work Surfaces

Segregate Waste
(Chemical vs. Regular)

Dispose of Waste per Institutional & Local Regulations

Doff PPE Correctly

Wash Hands Thoroughly
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Caption: A step-by-step workflow for the safe handling of Drixoral's active ingredients.
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Detailed Methodologies
1. Pre-Experiment Preparation:

Review SDS: Before handling any chemical, thoroughly review its Safety Data Sheet.
PPE: Don the appropriate PPE as specified in Table 2. Ensure gloves are of the correct
material (e.g., nitrile) and are inspected for integrity.
Ventilation: Prepare the designated workspace. For potent compounds like Oxymetazoline
Hydrochloride, a certified chemical fume hood is mandatory.[8] For others, ensure the area is
well-ventilated.

2. Handling the Active Pharmaceutical Ingredient (API):

Weighing: When weighing solid APIs, do so in a manner that minimizes dust generation. Use
a chemical fume hood or a balance enclosure.
Spill Management: In the event of a spill, follow the procedures outlined in the SDS. For solid
spills, avoid dry sweeping. Gently cover the spill with an absorbent material, then collect it
into a sealed container for disposal.

3. Disposal Plan:

Waste Segregation: All materials that have come into direct contact with the API, including
gloves, weigh boats, and contaminated absorbent materials, must be treated as chemical
waste.
Disposal Containers: Use clearly labeled, sealed containers for chemical waste.
Regulatory Compliance: Dispose of all chemical waste in accordance with your institution's
environmental health and safety guidelines, as well as local, state, and federal regulations.
Do not dispose of these chemicals down the drain.

Logical Relationship for PPE Selection
The choice of PPE is directly related to the hazards identified for each chemical. The following

diagram illustrates this relationship.
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PPE Selection Logic
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Body Protection
(Lab Coat)
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Eye Hazard
(e.g., H318, H319)

Eye Protection
(Goggles/Face Shield)

Protects
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Caption: The relationship between chemical hazards and the selection of appropriate PPE.

By implementing these safety and logistical protocols, laboratories can significantly mitigate the

risks associated with handling the active ingredients found in various Drixoral formulations,

fostering a culture of safety and responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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